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Compound of Interest

Compound Name: 1,3-Dimethoxybenzene

Cat. No.: B093181

L  Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides immediate, essential safety and logistical

information for the proper use of 1,3-Dimethoxybenzene, including detailed operational and

disposal plans.

Chemical Overview and Hazards

1,3-Dimethoxybenzene is a colorless liquid that is combustible and can cause irritation to the

eyes, skin, and respiratory tract.[1] It may also lead to central nervous system depression.[1]

The toxicological properties of this chemical have not been fully investigated, warranting

cautious handling.[1]

Hazard Identification

Hazard

Description

Physical State

Colorless liquid[1]

Health Hazards

Causes eye, skin, and respiratory tract irritation.
[1] May cause central nervous system

depression.

Fire Hazards

Combustible liquid and vapor.

Incompatibilities

Strong oxidizing agents.
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hvsical and Chemical :

Property Value
Molecular Formula C8H1002
Molecular Weight 138.16 g/mol
Boiling Point 217-218°C
Melting Point -52°C

Flash Point 87°C (188.6°F)
Relative Density 1.065

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when
handling 1,3-Dimethoxybenzene:

PPE Category Specific Requirements

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.

Wear appropriate protective gloves (e.g., Nitrile
Skin Protection rubber, Neoprene) and chemical-resistant

clothing to prevent skin exposure.

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2

Respiratory Protection requirements or European Standard EN 149
must be followed whenever workplace

conditions warrant respirator use.

Operational and Disposal Plans
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A systematic approach to handling and disposal is crucial for laboratory safety and
environmental protection.

Handling and Storage Protocol

o Ventilation: Always use 1,3-Dimethoxybenzene in a well-ventilated area or a chemical fume
hood.

o Grounding: Keep the container tightly closed and away from heat, sparks, and open flames.

e Personal Hygiene: Wash thoroughly after handling. Remove and wash contaminated clothing
before reuse. Do not eat, drink, or smoke in the handling area.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep
containers securely sealed.

Spill Response

In the event of a spill, immediate and appropriate action is necessary to prevent further
hazards.

o Eliminate Ignition Sources: Remove all sources of ignition from the spill area.
» Ventilate: Ensure the area is well-ventilated.
o Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.

o Collection: Use a spark-proof tool to collect the absorbed material and place it into a suitable
container for disposal.

o Decontamination: Clean the spill area thoroughly.

Disposal Plan

Proper disposal of 1,3-Dimethoxybenzene and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Classification: Chemical waste generators must determine whether a discarded
chemical is classified as hazardous waste according to US EPA guidelines in 40 CFR 261.3.
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» Regulatory Compliance: Adhere to all federal, state, and local hazardous waste regulations
for complete and accurate classification and disposal.

o Container Disposal: Do not reuse empty containers as they may retain product residue.
Dispose of them as unused products.

Emergency First Aid Procedures

Immediate first aid can significantly mitigate the effects of accidental exposure.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.

Flush skin with plenty of water for at least 15
) minutes while removing contaminated clothing
Skin Contact .
and shoes. Wash clothing before reuse. Seek

medical attention.

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Seek medical attention.
Do not induce vomiting. If the victim is
) conscious and alert, give 2-4 cupfuls of milk or
Ingestion

water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Workflow for Handling 1,3-Dimethoxybenzene

The following diagram outlines the standard operating procedure for handling 1,3-
Dimethoxybenzene from initial preparation to final disposal.
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Caption: Workflow for handling 1,3-Dimethoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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